Cas no 1060810-37-8 ((3-Chloro-6-methoxypyridin-2-yl)methanamine)

• Product Name: (3-Chloro-6-methoxypyridin-2-yl)methanamine
• CAS No: 1060810-37-8
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 833221
• PubChem ID: 62292269
• Update Time: 2025-05-20

(3-Chloro-6-methoxypyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-6-methoxypyridin-2-yl)methanamine
• Apremilast
• CC 10004
• MFCD13189329
• A847015
• CS-0186063
• E76251
• 1-(3-Chloro-6-methoxypyridin-2-yl)methanamine
• BS-50297
• DTXSID70734360
• AKOS011575742
• 1060810-37-8
• DB-189703

• Inchi： 1S/C7H9ClN2O/c1-11-7-3-2-5(8)6(4-9)10-7/h2-3H,4,9H2,1H3
• InChI Key： BTWZLQMVAJNDTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1CN)OC

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on (3-Chloro-6-methoxypyridin-2-yl)methanamine

The Compound CAS No. 1060810-37-8: (3-Chloro-6-methoxypyridin-2-yl)methanamine

The compound with CAS No. 1060810-37-8, known as (3-Chloro-6-methoxypyridin-2-yl)methanamine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with chlorine and methoxy substituents, along with a methanamine group. The pyridine ring serves as the central aromatic structure, while the chlorine and methoxy groups introduce electronic and steric effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of (3-Chloro-6-methoxypyridin-2-yl)methanamine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The methanamine group is particularly valuable due to its ability to form hydrogen bonds, a critical feature in drug-target interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for further functionalization.

In terms of applications, (3-Chloro-6-methoxypyridin-2-yl)methanamine has shown promise in various fields. In materials science, it has been investigated for its potential as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in these systems.

Moreover, recent research has delved into the biological activity of this compound. Studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. The chlorine substituent plays a significant role in modulating these activities by altering the electronic environment of the molecule.

The structural versatility of (3-Chloro-6-methoxypyridin-2-yl)methanamine also makes it an attractive candidate for use in click chemistry and other modular synthetic strategies. These approaches enable rapid assembly of complex molecules, which is crucial for high-throughput screening in drug discovery.

In conclusion, CAS No. 1060810-37-8 represents a compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool for researchers in organic chemistry, pharmacology, and materials science.